Cas no 249920-06-7 (2-Pyridinemethanamine, a-ethyl-, (aR)-)

2-Pyridinemethanamine, a-ethyl-, (aR)- structure
249920-06-7 structure
Product Name:2-Pyridinemethanamine, a-ethyl-, (aR)-
CAS No:249920-06-7
MF:C8H12N2
MW:136.194281578064
CID:246233
PubChem ID:28064429
Update Time:2025-08-03

2-Pyridinemethanamine, a-ethyl-, (aR)- Chemical and Physical Properties

Names and Identifiers

    • 2-Pyridinemethanamine, a-ethyl-, (aR)-
    • (1R)-1-(2-Pyridinyl)-1-propanamine
    • (R)-1-(pyridin-2-yl)propan-1-amine
    • (Z)-7-[(2R)-(2-amino-2-carboxyethyl)thio]-2-((1S)-2,2-dimethylcyclopropanecarboxamido)-2-heptenoic acid
    • [R-[R*,S*-(Z)]]-7-[(2-amino-2-carboxyethyl)thio]-2-[[(2,2-dimethylcyclopropyl)carbonyl]amino]-2-heptenoic acid
    • [R]-1-pyridin-2-yl-propylamine
    • CHEBI:3697
    • Cilast
    • Cilastatin
    • Cilastatin acid
    • Cilastatin Monosodium Salt
    • Cilastatina
    • Cilastatina [Spanish]
    • Cilastatine
    • Cilastatinum
    • 249920-06-7
    • AKOS006331776
    • (1R)-1-(2-Pyridyl)propylamine
    • (1R)-1-pyridin-2-ylpropan-1-amine
    • CS-0120057
    • EN300-256279
    • Y12115
    • (1R)-1-(pyridin-2-yl)propan-1-amine
    • SCHEMBL1579392
    • ARIBPNACTHQUIK-SSDOTTSWSA-N
    • 2-Pyridinemethanamine,alpha-ethyl-,(alphaR)-(9CI)
    • Inchi： 1S/C8H12N2/c1-2-7(9)8-5-3-4-6-10-8/h3-7H,2,9H2,1H3/t7-/m1/s1
    • InChI Key： ARIBPNACTHQUIK-SSDOTTSWSA-N
    • SMILES： N[C@@H](C1C=CC=CN=1)CC

Computed Properties

  • Exact Mass: 136.1
  • Monoisotopic Mass: 136.1
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 93.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.9A^2
  • XLogP3: 0.7

2-Pyridinemethanamine, a-ethyl-, (aR)- Pricemore >>

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